Cas no 62765-50-8 (L-Valine, N-decyl-)

• Product Name: L-Valine, N-decyl-
• CAS No: 62765-50-8
• MF: C₁₅H₃₁NO₂
• MW: 257.412144899368
• CID: 431893
• PubChem ID: 71382951
• Update Time: 2025-04-19

L-Valine, N-decyl- Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-decyl-
• (2S)-2-(decylamino)-3-methylbutanoic acid
• N-Decyl-L-valine
• 62765-50-8
• DTXSID90805304

• Inchi： 1S/C15H31NO2/c1-4-5-6-7-8-9-10-11-12-16-14(13(2)3)15(17)18/h13-14,16H,4-12H2,1-3H3,(H,17,18)/t14-/m0/s1
• InChI Key： MGKOFFWPLURQCW-AWEZNQCLSA-N
• SMILES： OC([C@H](C(C)C)NCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 257.23563
• Monoisotopic Mass: 257.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33